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Compound of Interest

Compound Name: Antitumor agent-183

Cat. No.: B15576195

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
Antitumor agent-183 (CAS: 3018960-58-9), a potent inhibitor of matrix metalloproteinase-9
(MMP-9). Adherence to these guidelines is essential to minimize exposure risk and ensure a
safe laboratory environment.

Compound Information

Property Value
Molecular Formula C19H18N404S
CAS Number 3018960-58-9
Storage Temperature -20°C

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Antitumor agent-183 to prevent
dermal, ocular, and respiratory exposure. The required level of protection varies depending on
the task.
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Activity Recommended PPE

o - Single pair of chemically resistant gloves- Lab
Receiving/Storage T )
coat- Safety glasses with side shields

Preparation/Compounding (in a certified - Double pair of chemically resistant nitrile
chemical fume hood or ducted biosafety gloves- Disposable, impermeable gown with
cabinet) tight cuffs- Safety goggles or a face shield

- Double pair of chemically resistant nitrile
Handling/Experimental Use gloves- Disposable, impermeable gown with

tight cuffs- Safety glasses with side shields

- Double pair of chemically resistant nitrile
Waste Disposal gloves- Disposable, impermeable gown with

tight cuffs- Safety goggles or a face shield

- Double pair of chemically resistant nitrile

gloves- Disposable, impermeable gown with
Spill Cleanup tight cuffs- Safety goggles and a face shield-

Appropriate respiratory protection (based on risk

assessment)

Handling and Experimental Protocols

3.1. Preparation of Solutions

 All manipulations involving the solid form of Antitumor agent-183 must be conducted in a
certified chemical fume hood or a ducted biosafety cabinet to prevent inhalation of dust or
aerosols.[1]

» Before beginning, cover the work surface with a disposable, plastic-backed absorbent pad.

[1]
o Carefully weigh the desired amount of the compound.

o Slowly add the solvent to the powder to avoid aerosolization.
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o Ensure the container is securely capped and mix gently until the solid is completely
dissolved.

o Clearly label the solution with the compound name, concentration, solvent, date of
preparation, and appropriate hazard warnings.

3.2. General Handling

Always handle Antitumor agent-183 in a well-ventilated area, preferably within a chemical
fume hood.[2]

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

After handling, always wash hands thoroughly.[1]

Disposal Plan

All materials contaminated with Antitumor agent-183 must be disposed of as hazardous
chemical waste in accordance with institutional and local regulations.[1] Discharge into the
environment must be avoided.[2]
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Waste Type

Disposal Procedure

Solid Waste

(e.g., contaminated gloves, gowns, pipette tips,
absorbent pads) - Place in a designated, sealed,

and clearly labeled hazardous waste container.

Liquid Waste

(e.g., unused solutions, contaminated media) -
Collect in a sealed, leak-proof, and clearly
labeled hazardous waste container. Do not pour

down the drain.[2]

Sharps

(e.g., needles, scalpels) - Dispose of
immediately in a designated, puncture-resistant
sharps container labeled as hazardous waste.

Do not recap or bend needles.[1]

Empty Containers

- Rinse the container three times with a suitable
solvent. Collect the rinsate as hazardous liquid

waste. Deface the label on the empty container
before disposing of it according to institutional

guidelines.

Emergency Procedures

Exposure First-Aid Measures
Move the victim to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation

artificial respiration and seek immediate medical

attention.[2]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of

water. Consult a doctor.[2]

Eye Contact

Rinse with pure water for at least 15 minutes.

Consult a doctor.[2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.[2]
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Workflow Diagrams
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Figure 1: Handling Protocol for Antitumor agent-183

Click to download full resolution via product page
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Caption: Workflow for the safe handling of Antitumor agent-183.
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Figure 2: Disposal Plan for Antitumor agent-183

Click to download full resolution via product page

Caption: Waste disposal workflow for Antitumor agent-183.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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